Cas no 15934-95-9 (2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylic acid)

• Product Name: 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylic acid
• CAS No: 15934-95-9
• MF: C₂₀H₁₉Cl₂NO₄
• MW: 408.275163888931
• MDL: MFCD09863189
• CID: 3033686
• Update Time: 2025-05-24

2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylic acid
• Acetamide, 2,2-dichloro-N-[p-cinnamoyl-β-hydroxy-α-(hydroxymethyl)phenethyl]-, D-threo- (8CI)

• MDL： MFCD09863189
• Inchi： 1S/C20H19Cl2NO4/c21-19(22)20(27)23-16(12-24)18(26)15-9-7-14(8-10-15)17(25)11-6-13-4-2-1-3-5-13/h1-11,16,18-19,24,26H,12H2,(H,23,27)/t16-,18-/m1/s1
• SMILES： [C@H](C1C=CC(C(=O)C=CC2C=CC=CC=2)=CC=1)(O)[C@@H](CO)NC(=O)C(Cl)Cl

Additional information on 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylic acid

2-Chloro-4-(Trifluoromethyl)Pyrimidine-5-Carboxylic Acid: A Comprehensive Overview

2-Chloro-4-(trifluoromethyl)pyrimidine-5-carboxylic acid, identified by the CAS number 15934-95-9, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrimidine derivatives, which are known for their versatile applications in drug design and agrochemicals. The structure of this molecule comprises a pyrimidine ring with a chlorine atom at position 2, a trifluoromethyl group at position 4, and a carboxylic acid group at position 5. These substituents contribute to its unique chemical properties, making it a valuable compound for various research and industrial applications.

The synthesis of 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylic acid involves multi-step organic reactions, often utilizing intermediates such as chloropyrimidines and trifluoromethylating agents. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions, thereby improving yield and purity. These innovations highlight the compound's importance in both academic research and industrial-scale manufacturing.

In terms of pharmacological applications, 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylic acid has shown potential as a lead compound in drug discovery programs targeting various diseases. Its pyrimidine backbone is structurally similar to purines, which are essential components of nucleic acids, making it a promising candidate for antiviral and anticancer therapies. Recent studies have demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation. Additionally, its trifluoromethyl group enhances lipophilicity, which can improve bioavailability when administered as a drug candidate.

The agricultural sector has also benefited from the properties of this compound. Due to its ability to act as a herbicide or fungicide, it has been incorporated into crop protection products. Field trials conducted in recent years have shown that formulations containing 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylic acid exhibit high efficacy against major crop pathogens while maintaining low toxicity to non-target organisms. This dual functionality underscores its versatility across different industries.

From a materials science perspective, the compound's structural features make it an attractive candidate for use in advanced materials such as organic semiconductors and sensors. Its electron-withdrawing groups (chlorine and trifluoromethyl) can modulate electronic properties, enabling applications in optoelectronic devices. Researchers have explored its potential in creating thin-film transistors and light-emitting diodes (LEDs), where its stability and electronic characteristics are highly valued.

In conclusion, 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylic acid, with its unique chemical structure and diverse functional groups, continues to be a focal point in scientific research and industrial development. Its applications span across medicine, agriculture, and materials science, driven by ongoing advancements in synthetic methods and mechanistic understanding. As research progresses, this compound is expected to unlock new possibilities for innovative solutions in these fields.